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Compound of Interest

Compound Name: Triacontanol

CAS No.: 593-50-0

Cat. No.: B1677592 Get Quote

Executive Summary & Safety Profile
Triacontanol (1-Triacontanol,

) is a saturated primary alcohol widely used as a plant growth regulator.[1][2] While the pure
substance exhibits low acute toxicity, its disposal presents specific logistical challenges due to
its physical properties—specifically its waxy nature and extreme hydrophobicity.[1]

Critical Operational Insight: The primary hazard in Triacontanol disposal is rarely the

compound itself, but rather the organic solvents (e.g., Ethanol, Chloroform, Acetone,

Polysorbate 80) used to solubilize it.[1] Improper disposal of these solutions constitutes the

majority of regulatory violations involving this compound.[1] Furthermore, pouring aqueous

suspensions down laboratory sinks leads to immediate precipitation, causing severe plumbing

blockages that require expensive remediation.[1]
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Parameter Classification Operational Implication

CAS Number 593-50-0
Verification ID for waste

manifests.[1]

Physical State Solid (Waxy Flakes/Powder)
Inhalation of dust is a

mechanical irritant.[1]

Solubility (Water)
NEVER dispose of via

sink/drain.[1]

Flash Point (Solid)

Low flammability as a solid;

high if dissolved in organic

solvents.[1][2]

RCRA Status Not Listed (P or U)

Regulated based on

characteristics (Ignitability) if in

solution.[1]

Pre-Disposal Assessment Workflow
Before initiating disposal, you must characterize the waste stream.[1] The disposal route is

strictly dictated by the physical state and the solvent vehicle.[1]

Waste Stream Decision Tree
The following logic flow ensures compliance with EPA (RCRA) and local hazardous waste

regulations.
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Figure 1: Decision logic for segregating Triacontanol waste streams based on solvent

composition.[1]

Detailed Disposal Protocols
Protocol A: Solid Triacontanol (Pure Substance)
Applicability: Expired reagents, excess powder, or spill cleanup residues.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar or the original

container if intact.[1]

Labeling:

Label as "Non-Regulated Chemical Waste" (unless local laws dictate otherwise).[1]

Chemical Name: "1-Triacontanol".[1][2][3][4][5][6]

Hazard Checkbox: Mark "Irritant" (due to potential dust inhalation).[1]

Disposal Method:

Do not dispose of in regular trash.[1] While low toxicity, it is a chemical reagent.[1]

Submit for High-Temperature Incineration through your facility's EHS (Environmental

Health & Safety) hazardous waste contractor.[1]

Reasoning: Incineration ensures complete oxidation to

and water, preventing environmental accumulation of long-chain fatty alcohols which can
alter oxygen levels in aquatic sediments [1].[1]

Protocol B: Liquid Solutions (The High-Risk Scenario)
Applicability: Stock solutions dissolved in Ethanol, Acetone, Chloroform, or Tween-20.[1]

Warning: The waste classification is determined by the solvent, not the Triacontanol.[1]
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Solvent Used
Waste
Classification

EPA Waste Code
(USA)

Segregation Rule

Ethanol / Methanol
Ignitable Hazardous

Waste
D001

Keep separate from

oxidizers.[1]

Acetone
Ignitable Hazardous

Waste
D001 / F003

Keep separate from

acids.[1]

Chloroform / DCM
Toxic / Halogenated

Waste
D022 / F002

MUST be separated

from non-halogenated

solvents.[1]

Polysorbate (Tween)
Non-RCRA / General

Chemical
N/A

Can often be bulked

with non-haz liquids,

but check local EHS.

[1]

Step-by-Step Liquid Disposal:

Segregation: Determine if your solvent is halogenated (contains Chlorine/Fluorine/Bromine).

[1]

Why? Mixing halogenated and non-halogenated solvents drastically increases disposal

costs and can cause dangerous reactions during incineration.[1]

Collection: Pour into the appropriate satellite accumulation container (e.g., "Flammable

Waste" or "Halogenated Waste").[1]

Precipitation Check: If the solution is old, Triacontanol may precipitate as a white solid.[1]

This is acceptable for the waste container; do not attempt to filter it out.[1] The entire slurry is

treated as hazardous waste.[1]

Protocol C: Empty Containers
Applicability: Bottles that held Triacontanol.[1]

Triple Rinse: Rinse the container three times with a small volume of a compatible solvent

(e.g., Ethanol).[1]
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Rinsate Disposal: Pour the rinsate into the Liquid Waste container (Protocol B).

Defacing: Cross out the original label.

Final Disposal: If triple-rinsed and dry, the container can usually be recycled or discarded in

regular trash (consult 40 CFR 261.7 for "RCRA Empty" compliance) [3].[1]

Spill Management & Emergency Response
In the event of a spill, rapid containment prevents the waxy substance from being tracked

throughout the lab.[1]

Powder Spill

Liquid SpillSpill Detected Assess State:
Powder or Liquid?

PPE: N95 Mask +
Gloves + Goggles

Powder

PPE: Nitrile Gloves +
Respirator (if volatile)

Liquid

Sweep gently
(Avoid Dust Cloud)

Wipe surface with
Ethanol-dampened cloth

Label as Hazardous Waste
& Contact EHS

Apply Inert Absorbent
(Vermiculite/Sand)

Scoop into
Sealed Bag

Click to download full resolution via product page

Figure 2: Emergency response workflow for solid and liquid Triacontanol spills.[1]

Key Cleanup Nuance: Triacontanol is waxy and difficult to clean with water alone.[1] After

sweeping up powder or absorbing liquid, use a paper towel dampened with 70% Ethanol or

Isopropanol to wipe the surface.[1] This solubilizes the remaining waxy residue, which can then

be wiped clean.[1]

Regulatory Compliance & References
Adherence to these protocols ensures compliance with the Resource Conservation and

Recovery Act (RCRA) and minimizes environmental liability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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